Cas no 2680806-08-8 (tert-butyl N-{4-bromo-2-(3,5-dichlorophenoxy)phenylmethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{4-bromo-2-(3,5-dichlorophenoxy)phenylmethyl}-N-methylcarbamate
• CAS No: 2680806-08-8
• MF: C₁₉H₂₀BrCl₂NO₃
• MW: 461.177002906799
• CID: 5623955
• PubChem ID: 165923380
• Update Time: 2025-05-24

tert-butyl N-{4-bromo-2-(3,5-dichlorophenoxy)phenylmethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[4-bromo-2-(3,5-dichlorophenoxy)phenyl]methyl}-N-methylcarbamate
• EN300-28304504
• 2680806-08-8
• tert-butyl N-{4-bromo-2-(3,5-dichlorophenoxy)phenylmethyl}-N-methylcarbamate

• Inchi： 1S/C19H20BrCl2NO3/c1-19(2,3)26-18(24)23(4)11-12-5-6-13(20)7-17(12)25-16-9-14(21)8-15(22)10-16/h5-10H,11H2,1-4H3
• InChI Key： YFUPPFWYYICZNX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC1C=C(C=C(C=1)Cl)Cl)CN(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 459.00036g/mol
• Monoisotopic Mass: 459.00036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-{4-bromo-2-(3,5-dichlorophenoxy)phenylmethyl}-N-methylcarbamate

tert-butyl N-{4-bromo-2-(3,5-dichlorophenoxy)phenylmethyl}-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-{4-bromo-2-(3,5-dichlorophenoxy)phenylmethyl}-N-methylcarbamate, identified by the CAS number 2680806-08-8, is a complex organic molecule with significant applications in various fields. This compound is notable for its unique structure, which includes a tert-butyl group, a bromine atom, and a dichlorophenoxy group. These structural features contribute to its versatile properties and make it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and carbonyl chemistry. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of applications, tert-butyl N-{4-bromo-2-(3,5-dichlorophenoxy)phenylmethyl}-N-methylcarbamate has been extensively studied for its potential in the agricultural sector. It exhibits remarkable activity as a herbicide, effectively controlling the growth of various weeds without adversely affecting crops. This property has been validated through numerous field trials and laboratory experiments, which highlight its selectivity and efficacy under different environmental conditions.

Beyond agriculture, this compound has also shown promise in the pharmaceutical industry. Its unique chemical structure allows for interactions with specific biological targets, making it a candidate for drug development. Recent studies have explored its potential as an anti-inflammatory agent and an inhibitor of certain enzymes associated with neurodegenerative diseases. These findings underscore the compound's versatility and its potential to contribute to innovative therapeutic solutions.

The environmental impact of tert-butyl N-{4-bromo-2-(3,5-dichlorophenoxy)phenylmethyl}-N-methylcarbamate is another area of active research. While it demonstrates high efficacy in its intended applications, concerns about its persistence in soil and water systems have led to investigations into its biodegradation pathways. Researchers have identified microbial communities capable of breaking down the compound into less harmful byproducts, which is crucial for ensuring sustainable agricultural practices.

In conclusion, tert-butyl N-{4-bromo-2-(3,5-dichlorophenoxy)phenylmethyl}-N-methylcarbamate is a multifaceted compound with significant implications across multiple industries. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a valuable tool in both scientific research and industrial production. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound remains at the forefront of chemical innovation.